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Compound of Interest

Compound Name:
3-(Diethoxyphosphoryloxy)-1,2,3-

benzotriazin-4(3H)-one

Cat. No.: B556695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT), a widely used coupling

reagent in peptide synthesis and other areas of organic chemistry. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties
DEPBT is a crystalline solid that is valued for its ability to facilitate amide bond formation with a

high degree of efficiency and remarkable resistance to racemization.[1][2][3][4][5][6][7][8][9][10]
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Property Value References

Chemical Name

3-

(Diethoxyphosphoryloxy)-1,2,3

-benzotriazin-4(3H)-one

[1]

Synonyms

DEPBT, Diethyl 4-oxo-1,2,3-

benzotriazin-3(4H)-yl

phosphate

[1]

CAS Number 165534-43-0 [1]

Molecular Formula C₁₁H₁₄N₃O₅P [1]

Molecular Weight 299.22 g/mol [5][11]

Appearance
White to off-white crystalline

powder
[5]

Purity ≥98.0% [5]

Melting Point 75-77 °C [11]

Storage Temperature 2-8 °C [5]

Hazard Identification and Classification
DEPBT is classified as an irritant. The primary hazards are associated with skin, eye, and

respiratory system contact.

Hazard Class GHS Classification Signal Word Hazard Statement

Skin Irritation Category 2 Warning
H315: Causes skin

irritation

Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation
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Data sourced from multiple Safety Data Sheets.

Toxicological Data
Specific quantitative toxicological data for DEPBT, such as LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%), are not readily available in publicly accessible databases. The

primary toxicological concerns are its irritant properties.

Exposure Route Health Effects

Inhalation May cause respiratory tract irritation.

Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.

Ingestion May be harmful if swallowed.

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize the risks associated with DEPBT.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Personal Protective Equipment (PPE)
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PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

If working outside of a fume hood or if dust

generation is significant, a NIOSH-approved

particulate respirator is recommended.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures: Spill Cleanup
Protocol
In the event of a spill, follow these procedures to ensure safe cleanup.
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Workflow for DEPBT Spill Cleanup

Spill Occurs

Evacuate Immediate Area
Alert Others

Immediate Action

Assess the Spill
(Size and Location)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

If safe to proceed

Contain the Spill
(Use absorbent pads or dikes for large spills)

Clean Up the Spill

For solid spills:
- Gently sweep or scoop up material

- Avoid creating dust
- Place in a sealed container

Decontaminate the Area

- Wipe the area with a damp cloth
- Wash with soap and water

Dispose of Waste

- Collect all contaminated materials
- Label as hazardous waste

Cleanup Complete

Click to download full resolution via product page
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Caption: Workflow for handling a DEPBT spill.

Experimental Protocols for Handling and Use
DEPBT is a highly effective coupling reagent for both solution-phase and solid-phase peptide

synthesis.

Solution-Phase Peptide Coupling
Dissolution: Dissolve the N-protected amino acid (1 equivalent) and the amino acid ester

hydrochloride (1 equivalent) in an appropriate solvent such as N,N-dimethylformamide

(DMF) or dichloromethane (DCM).

Base Addition: Add a tertiary amine base, such as diisopropylethylamine (DIPEA) (2-3

equivalents), to neutralize the hydrochloride salt and facilitate the reaction.

DEPBT Addition: Add DEPBT (1.1-1.2 equivalents) to the reaction mixture.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Once the reaction is complete, the crude peptide can be isolated by standard

aqueous work-up and purified by chromatography.

Solid-Phase Peptide Coupling
Resin Preparation: Swell the resin in the appropriate solvent (e.g., DMF or DCM).

Amino Acid and DEPBT Addition: In a separate vessel, pre-activate the N-protected amino

acid (3-5 equivalents relative to the resin substitution) with DEPBT (3-5 equivalents) and a

base like DIPEA (6-10 equivalents) in DMF for a few minutes.

Coupling: Add the activated amino acid solution to the resin and shake at room temperature

for the desired time (typically 1-2 hours).

Washing: After the coupling reaction is complete, wash the resin thoroughly with DMF, DCM,

and methanol to remove any unreacted reagents and byproducts.
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Confirmation: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the

coupling reaction.

Signaling Pathway for DEPBT-Mediated Amide Bond
Formation
The mechanism of DEPBT in promoting amide bond formation involves the in-situ generation of

a highly reactive ester intermediate.

Carboxylic Acid
(R-COOH)

Active Ester IntermediateDEPBT

Base
(e.g., DIPEA)

Amide
(R-CO-NH-R')

Byproducts

Amine
(R'-NH2)

Click to download full resolution via product page

Caption: Simplified pathway of DEPBT-mediated amide bond formation.

By following these comprehensive safety and handling guidelines, researchers can effectively

utilize DEPBT in their synthetic endeavors while maintaining a high standard of laboratory

safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DEPBT - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b556695?utm_src=pdf-body-img
https://www.benchchem.com/product/b556695?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/DEPBT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. DEPBT as an efficient coupling reagent for amide bond formation with remarkable
resistance to racemization - PubMed [pubmed.ncbi.nlm.nih.gov]

4. nbinno.com [nbinno.com]

5. luxembourg-bio.com [luxembourg-bio.com]

6. luxembourg-bio.com [luxembourg-bio.com]

7. luxembourg-bio.com [luxembourg-bio.com]

8. mybiosource.com [mybiosource.com]

9. nbinno.com [nbinno.com]

10. researchgate.net [researchgate.net]

11. 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one | C11H14N3O5P | CID
4293995 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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